Cas no 1806524-45-7 (2-(Carboxy(hydroxy)methyl)-6-iodobenzo[d]oxazole)

• Product Name: 2-(Carboxy(hydroxy)methyl)-6-iodobenzo[d]oxazole
• CAS No: 1806524-45-7
• MF: C₉H₆INO₄
• MW: 319.052714824677
• CID: 4816882
• Update Time: 2025-06-14

2-(Carboxy(hydroxy)methyl)-6-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Carboxy(hydroxy)methyl)-6-iodobenzo[d]oxazole

• Inchi： 1S/C9H6INO4/c10-4-1-2-5-6(3-4)15-8(11-5)7(12)9(13)14/h1-3,7,12H,(H,13,14)
• InChI Key： ZLUJJTCXZAGMAT-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)OC(C(C(=O)O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.4
• Topological Polar Surface Area: 83.6

Additional information on 2-(Carboxy(hydroxy)methyl)-6-iodobenzo[d]oxazole

Comprehensive Overview of 2-(Carboxy(hydroxy)methyl)-6-iodobenzo[d]oxazole (CAS No. 1806524-45-7)

2-(Carboxy(hydroxy)methyl)-6-iodobenzo[d]oxazole (CAS No. 1806524-45-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzo[d]oxazole core and functional groups, plays a pivotal role in the development of novel therapeutic agents and diagnostic tools. Its molecular structure, featuring a carboxy(hydroxy)methyl moiety and an iodo substituent, makes it a versatile intermediate in synthetic chemistry.

The growing interest in 2-(Carboxy(hydroxy)methyl)-6-iodobenzo[d]oxazole is driven by its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic diseases. Researchers are increasingly exploring its utility as a building block for designing small-molecule inhibitors, which are critical in modern precision medicine. The compound's iodo group also enhances its suitability for radiolabeling, a technique widely used in molecular imaging and PET scans.

In the context of green chemistry, 2-(Carboxy(hydroxy)methyl)-6-iodobenzo[d]oxazole has been studied for its compatibility with sustainable synthesis methods. The demand for eco-friendly chemical processes has led to innovations in catalytic systems and solvent-free reactions, where this compound serves as a model substrate. Its stability under mild conditions aligns with the principles of atom economy and reduced waste, addressing key concerns in industrial chemistry.

Another area of interest is the compound's role in bioconjugation strategies. The carboxy(hydroxy)methyl group enables covalent attachment to biomolecules, such as proteins and peptides, facilitating the development of targeted drug delivery systems. This application is particularly relevant in cancer therapeutics, where site-specific modifications are essential for minimizing off-target effects. Recent studies have highlighted its potential in antibody-drug conjugates (ADCs), a rapidly advancing field in oncology.

From a structural-activity relationship (SAR) perspective, 2-(Carboxy(hydroxy)methyl)-6-iodobenzo[d]oxazole offers insights into how subtle modifications influence biological activity. Computational modeling and high-throughput screening have identified its derivatives as promising candidates for kinase inhibition, a hot topic in drug repurposing research. The compound's scaffold is also being investigated for its potential in neuroprotective therapies, addressing unmet needs in neurodegenerative diseases like Alzheimer's and Parkinson's.

In summary, 2-(Carboxy(hydroxy)methyl)-6-iodobenzo[d]oxazole (CAS No. 1806524-45-7) represents a multifaceted tool in contemporary chemical and biomedical research. Its applications span from drug design and molecular imaging to sustainable chemistry and bioconjugation, making it a compound of enduring relevance. As scientific advancements continue to unfold, this molecule is poised to contribute significantly to breakthroughs in personalized medicine and green technology.